Cas no 1024716-58-2 (3-((4-((Hydroxyimino)ethyl)phenyl)imino)-5-bromoindolin-2-one)

• Product Name: 3-((4-((Hydroxyimino)ethyl)phenyl)imino)-5-bromoindolin-2-one
• CAS No: 1024716-58-2
• MF: C₁₆H₁₂BrN₃O₂
• MW: 358.189382553101
• MDL: MFCD00955512
• CID: 5012817
• Update Time: 2026-02-27

3-((4-((Hydroxyimino)ethyl)phenyl)imino)-5-bromoindolin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-((4-((HYDROXYIMINO)ETHYL)PHENYL)IMINO)-5-BROMOINDOLIN-2-ONE
• 5-bromo-3-({4-[1-(hydroxyimino)ethyl]phenyl}imino)-2,3-dihydro-1H-indol-2-one
• 3-((4-((Hydroxyimino)ethyl)phenyl)imino)-5-bromoindolin-2-one

• MDL： MFCD00955512
• Inchi： 1S/C16H12BrN3O2/c1-9(20-22)10-2-5-12(6-3-10)18-15-13-8-11(17)4-7-14(13)19-16(15)21/h2-8,22H,1H3,(H,18,19,21)/b20-9+
• InChI Key： ZNXYMEVBZWGVTR-AWQFTUOYSA-N
• SMILES： BrC1C=CC2=C(C=1)/C(/C(N2)=O)=N/C1C=CC(/C(/C)=N/O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 498
• XLogP3: 3.2
• Topological Polar Surface Area: 74

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-((4-((Hydroxyimino)ethyl)phenyl)imino)-5-bromoindolin-2-one

Introduction to 3-((4-((Hydroxyimino)ethyl)phenylimino)-5-bromoindolin-2-one and Its Significance in Modern Chemical Research

3-((4-((Hydroxyimino)ethyl)phenylimino)-5-bromoindolin-2-one, identified by its CAS number CAS no. 1024716-58-2, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a brominated indolinone core appended with a phenyl group containing a hydroxyimino moiety, has garnered attention due to its unique structural features and potential biological activities. The presence of multiple functional groups, including the hydroxyimino and imino functionalities, as well as the bromine atom, suggests a rich chemical reactivity that could be exploited for synthetic applications and drug discovery.

The compound's structure is characterized by a rigid indolinone backbone, which is a common scaffold in many bioactive molecules. The indolinone ring system is known for its stability and its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The introduction of a bromine atom at the 5-position of the indolinone ring enhances the molecule's potential as a synthetic intermediate, allowing for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required for achieving high affinity and selectivity in drug design.

The phenyl ring substituent, connected to the indolinone core via an imino linkage, adds another layer of complexity to the molecule. The imino group (C=N) is known to participate in various coordination interactions with metal ions, which can be leveraged in catalytic processes or for designing metal-binding ligands. Moreover, the hydroxyimino group (–CH=NOH) is a versatile functionality that can undergo tautomerization to form an enamine or imine structure under different pH conditions. This tautomerism can influence the compound's solubility, reactivity, and interaction with biological targets.

In recent years, there has been growing interest in exploring the biological activities of molecules containing the indolinone scaffold. Several studies have demonstrated that indolinone derivatives exhibit a broad spectrum of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of substituents on the indolinone ring can significantly modulate these activities. For instance, the presence of electron-withdrawing groups like bromine can enhance binding affinity to biological targets, while electron-donating groups can influence metabolic stability.

The hydroxyimino-containing derivatives of indolinone have been particularly studied for their potential role in modulating enzyme activity. The hydroxyimino group is structurally similar to nitroso compounds and can participate in redox reactions, making it an attractive moiety for designing molecules that interact with reactive oxygen species or enzymes involved in oxidative stress pathways. Such interactions are relevant in contexts like neurodegenerative diseases and cancer therapy.

The synthesis of 3-((4-((Hydroxyimino)ethyl)phenylimino)-5-bromoindolin-2-one presents an intriguing challenge due to the multiple functional groups present. However, advances in synthetic methodologies have made it possible to construct complex heterocyclic structures with high precision. Modern techniques such as transition-metal-catalyzed cross-coupling reactions allow for efficient construction of carbon-carbon bonds, while palladium-catalyzed coupling reactions enable the introduction of aryl or vinyl groups at specific positions within the molecule.

The bromine atom at the 5-position of the indolinone ring serves as a handle for further derivatization. For example, palladium-catalyzed Suzuki-Miyaura coupling can be used to introduce aryl groups at this position, expanding the library of possible derivatives. Similarly, Buchwald-Hartwig amination allows for the introduction of amino groups, which can be further functionalized into amides or other pharmacologically relevant structures.

In drug discovery pipelines, compounds like 3-((4-((Hydroxyimino)ethyl))-5-bromo>indolin>2-one> are often screened for their ability to interact with target proteins or enzymes using high-throughput screening (HTS) technologies. The unique combination of functional groups in this molecule makes it a promising candidate for modulating enzyme activity or binding to specific protein targets involved in disease pathways.

The potential applications of 3-((4-((>Hydroxyim>in>o>)-ethyl)>phenyl>i>mino>)- 5-bromo>indolin- 2-one> extend beyond traditional pharmaceuticals. Its structural features make it suitable for use as an intermediate in organic synthesis or as a building block for designing novel materials with specific properties. For instance, its ability to coordinate with metal ions could be exploited in catalysis or material science applications where metal complexes play a crucial role.

The development of computational tools has further enhanced the study of such complex molecules. Molecular modeling and docking studies allow researchers to predict how 3-((4-((>Hydroxyim>in>o>)-ethyl)>phenyl>i m>>mino )- 5-bromo strong >indolin- 2-one strong > might interact with biological targets based on its three-dimensional structure and electronic properties. These predictions can guide experimental efforts by highlighting key regions for modification or optimization.

In conclusion, 3-((4-((>>Hydroxyi m>>in o >>>)-ethyl) >>>phenyl) >>>i m>>>mino)-5-bromoindolin- 2-one (CAS no. >>>1024716- >>>58- >>>2) represents a structurally fascinating molecule with significant potential in both chemical research and drug discovery. Its unique combination of functional groups, including >>>the hydroxyimino, >>>phenyl, >>>and imino moieties, >>>along with the bromine substituent, >>>make it a versatile scaffold for further exploration. As research continues, >>>this compound is likely to find applications not only in medicinal chemistry but also in broader areas such as materials science and catalysis. The ongoing development of synthetic methodologies and computational tools will undoubtedly accelerate the discovery and utilization of molecules like this one, >>>further underscoring their importance in modern chemical research.